Cas no 2097889-78-4 (3-[(5-fluoropyrimidin-2-yl)oxy]-N-(2-phenylethyl)piperidine-1-carboxamide)

• Product Name: 3-[(5-fluoropyrimidin-2-yl)oxy]-N-(2-phenylethyl)piperidine-1-carboxamide
• CAS No: 2097889-78-4
• MF: C₁₈H₂₁FN₄O₂
• MW: 344.383347272873
• CID: 5340564
• Update Time: 2025-06-12

3-[(5-fluoropyrimidin-2-yl)oxy]-N-(2-phenylethyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-((5-fluoropyrimidin-2-yl)oxy)-N-phenethylpiperidine-1-carboxamide
• 3-(5-fluoropyrimidin-2-yl)oxy-N-(2-phenylethyl)piperidine-1-carboxamide
• 3-[(5-fluoropyrimidin-2-yl)oxy]-N-(2-phenylethyl)piperidine-1-carboxamide

• Inchi： 1S/C18H21FN4O2/c19-15-11-21-17(22-12-15)25-16-7-4-10-23(13-16)18(24)20-9-8-14-5-2-1-3-6-14/h1-3,5-6,11-12,16H,4,7-10,13H2,(H,20,24)
• InChI Key： YLEFJMVWUOGIRO-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)OC1CN(C(NCCC2C=CC=CC=2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 412
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4

Additional information on 3-[(5-fluoropyrimidin-2-yl)oxy]-N-(2-phenylethyl)piperidine-1-carboxamide

Introduction to 3-[(5-fluoropyrimidin-2-yl)oxy]-N-(2-phenylethyl)piperidine-1-carboxamide (CAS No. 2097889-78-4)

3-[(5-fluoropyrimidin-2-yl)oxy]-N-(2-phenylethyl)piperidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS No. 2097889-78-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry and drug discovery. The presence of a fluoropyrimidine moiety and a piperidine ring in its structure contributes to its intriguing pharmacological profile, which has been explored in various preclinical and clinical studies.

The fluoropyrimidin-2-yl)oxy group in the molecular structure is particularly noteworthy, as fluorinated pyrimidines are well-documented for their role in enhancing metabolic stability and binding affinity in drug molecules. This feature has been leveraged in the development of numerous therapeutic agents, including antiviral and anticancer drugs. The N-(2-phenylethyl)piperidine-1-carboxamide component further adds to the complexity of this compound, providing a scaffold that can interact with biological targets in multiple ways. Such structural features make 3-[(5-fluoropyrimidin-2-yl)oxy]-N-(2-phenylethyl)piperidine-1-carboxamide a valuable candidate for further investigation in the quest for novel pharmaceuticals.

In recent years, there has been a surge in research focused on developing small molecules that can modulate critical biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The compound 3-[(5-fluoropyrimidin-2-yl)oxy]-N-(2-phenylethyl)piperidine-1-carboxamide has been studied for its potential to interact with enzymes and receptors that play pivotal roles in these pathways. For instance, the fluoropyrimidine moiety has been shown to exhibit inhibitory effects on certain kinases, which are often overactive in cancer cells. Additionally, the piperidine ring is known to enhance oral bioavailability and binding affinity, making it an attractive component for drug design.

One of the most compelling aspects of this compound is its potential application in targeted therapy. The structural features of 3-[(5-fluoropyrimidin-2-yl)oxy]-N-(2-phenylethyl)piperidine-1-carboxamide allow it to selectively interact with specific targets, minimizing side effects associated with non-specific binding. This selectivity is crucial for developing drugs that are both effective and safe for patients. Furthermore, the compound’s ability to cross the blood-brain barrier has made it a promising candidate for treating neurological disorders. Recent studies have begun to explore its potential as a therapeutic agent in conditions such as Alzheimer’s disease and Parkinson’s disease, where modulation of central nervous system pathways is essential.

The synthesis of 3-[(5-fluoropyrimidin-2-yl)oxy]-N-(2-phenylethyl)piperidine-1-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Researchers have employed various strategies, including multi-step organic synthesis and catalytic processes, to optimize the production pathway. These efforts have not only improved the accessibility of the compound but also paved the way for its large-scale manufacturing if future clinical trials prove successful.

From a pharmacokinetic perspective, 3-[(5-fluoropyrimidin-2-yl)oxy]-N-(2-phenylethyl)piperidine-1-carboxamide exhibits favorable properties that are conducive to drug development. Its moderate solubility in water and lipids allows it to be administered via multiple routes, including oral and intravenous delivery. Additionally, preliminary studies suggest that it has a reasonable half-life, which would reduce the frequency of dosing required for therapeutic effect. These pharmacokinetic characteristics are critical for ensuring patient compliance and efficacy.

The potential therapeutic applications of 3-[(5-fluoropyrimidin-2-yl)oxy]-N-(2 phenylethyl)piperidine -1-carboxamide extend beyond oncology and neurology. Researchers are also investigating its role in treating inflammatory diseases, where its ability to modulate immune responses could be beneficial. In particular, the fluoropyrimidine moiety has been shown to interact with cytokine receptors and signaling pathways involved in inflammation. By targeting these pathways, the compound may offer a novel approach to managing conditions such as rheumatoid arthritis and inflammatory bowel disease.

As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can precisely target them. The development of 3 -[(5-fluoropyrimidin - 2 - yl ) oxy ] - N -( 2 - phen yle th yl ) piper idine - 1 - car box am ide ( CAS No . 2097889 - 78 - 4 ) represents a significant step forward in this endeavor. Its unique combination of structural features and biological activities positions it as a promising candidate for future therapeutics. As more research emerges from preclinical studies into clinical trials, we can expect further insights into its potential applications across various medical disciplines.

In conclusion,3 - [( 5 - fluoro py rim idin - 2 - yl ) oxy ] - N -( 2 - phen yle th yl ) piper idine - 1 - car box am ide ( CAS No . 2097889 - 78 - 4 ) is a remarkable compound with significant therapeutic potential . Its innovative structure , characterized by key moieties such as fluoropyrimidine and piperidine, makes it an attractive candidate for drug development . Ongoing research continues to uncover new applications for this molecule , particularly in areas such as oncology , neurology , and inflammation . As scientific understanding advances , so too will our ability to harness the full potential of this remarkable chemical entity .